Cas no 900641-17-0 ((6-fluoro-3,4-dihydro-2H-thiochromen-4-yl)amine)

• Product Name: (6-fluoro-3,4-dihydro-2H-thiochromen-4-yl)amine
• CAS No: 900641-17-0
• MF: C₉H₁₀FNS
• MW: 183.245804309845
• CID: 4659109
• Update Time: 2025-05-20

(6-fluoro-3,4-dihydro-2H-thiochromen-4-yl)amine Chemical and Physical Properties

Names and Identifiers

• (6-fluoro-3,4-dihydro-2H-thiochromen-4-yl)amine
• (6-fluorothiochroman-4-yl)amine
• 6-fluoro-4-thiochromanamine
• 6-fluorothiochroman-4-amine
• 2H-1-Benzothiopyran-4-amine, 6-fluoro-3,4-dihydro-

• Inchi： 1S/C9H10FNS/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8H,3-4,11H2
• InChI Key： MMNJIDRWJPJNRL-UHFFFAOYSA-N
• SMILES： C1SC2=CC=C(F)C=C2C(N)C1

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 254.2±40.0 °C at 760 mmHg
• Flash Point: 107.5±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(6-fluoro-3,4-dihydro-2H-thiochromen-4-yl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (6-fluoro-3,4-dihydro-2H-thiochromen-4-yl)amine

The Compound CAS No. 900641-17-0: (6-fluoro-3,4-dihydro-2H-thiochromen-4-yl)amine

The compound CAS No. 900641-17-0, commonly referred to as (6-fluoro-3,4-dihydro-2H-thiochromen-4-yl)amine, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a thiochromene ring system substituted with a fluoro group at the 6-position and an amine group at the 4-position of the dihydrothiochromene moiety.

Thiochromene derivatives have been extensively studied due to their potential as building blocks in drug design and as precursors for advanced materials. The presence of the fluoro group in this compound introduces additional electronic and steric effects, which can significantly influence its reactivity and biological activity. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic properties of molecules, making (6-fluoro-3,4-dihydro-2H-thiochromen-4-yl)amine a valuable compound for researchers in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its use in constructing heterocyclic frameworks that are essential for developing novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The amine functionality in this compound is particularly useful for forming peptide bonds or other nitrogen-containing linkages, which are critical in drug design.

In addition to its role in pharmaceuticals, (6-fluoro-3,4-dihydro-2H-thiochromen-4-yl)amine has also been investigated for its applications in materials science. Its aromaticity and conjugation properties make it a suitable candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that thiochromene-based materials can exhibit excellent charge transport properties, which are essential for high-performance electronic devices.

The synthesis of (6-fluoro-3,4-dihydro-2H-thiochromen-4-ylium) involves a series of carefully controlled reactions that require expertise in organometallic chemistry and catalysis. Researchers have developed efficient methodologies to construct this compound, often employing transition metal catalysts to facilitate key steps such as coupling reactions or cyclizations. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

From an environmental perspective, the development of eco-friendly synthetic routes for (6-fluoro-dihydrothiochromenyl amine) compounds is a growing area of interest. Scientists are increasingly focusing on minimizing waste generation and reducing energy consumption during chemical synthesis. Recent breakthroughs have led to the discovery of catalysts that enable reactions under mild conditions, thereby contributing to greener chemistry practices.

In conclusion, CAS No. 900641